Cas no 1443351-27-6 (Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro-)

• Product Name: Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro-
• CAS No: 1443351-27-6
• MF: C₁₃H₁₉FN₂S
• MW: 254.366765260696
• MDL: MFCD19443084
• CID: 5190117
• Update Time: 2026-03-05

Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro-

• MDL： MFCD19443084
• Inchi： 1S/C13H19FN2S/c1-2-15-5-7-16(8-6-15)10-11-9-12(14)3-4-13(11)17/h3-4,9,17H,2,5-8,10H2,1H3
• InChI Key： GTJJNDABEXOLPH-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C=C1CN1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro-

Comprehensive Overview of Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro- (CAS No. 1443351-27-6)

Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro- (CAS No. 1443351-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a benzenethiol core with a piperazinyl substituent, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its fluoro and ethyl-piperazine functional groups, which contribute to its reactivity and binding properties.

The compound's CAS No. 1443351-27-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluorobenzenethiol, highlights the precise arrangement of its functional groups. This level of detail is essential for chemists and pharmacologists who rely on exact nomenclature for synthesis and analysis. The inclusion of a fluorine atom and a piperazine ring makes this compound a subject of interest in the design of novel therapeutic agents.

In recent years, the demand for fluoro-substituted aromatic compounds like Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro- has surged due to their role in medicinal chemistry. Fluorinated compounds are known for their ability to enhance drug bioavailability and metabolic stability, making them a hotspot in drug discovery. Additionally, the piperazine moiety is a common feature in many CNS-active drugs, further elevating the compound's relevance in neuroscience research.

From a synthetic perspective, the preparation of CAS No. 1443351-27-6 involves multi-step organic reactions, often requiring careful optimization of conditions such as temperature, solvent choice, and catalysts. The ethyl-piperazine group introduces challenges in selectivity, but advances in green chemistry have enabled more sustainable synthesis routes. Researchers are also exploring the compound's potential in catalysis and material science, where its unique properties could lead to breakthroughs in functional materials.

The compound's spectroscopic properties, including NMR and IR data, are well-documented, aiding in its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are routinely employed to ensure quality control in industrial applications. Furthermore, computational studies using molecular docking and QSAR models have provided insights into its interactions with biological targets, supporting its potential as a lead compound in drug design.

As the scientific community continues to explore Benzenethiol, 2-[(4-ethyl-1-piperazinyl)methyl]-4-fluoro-, its applications are expected to expand. Current trends in personalized medicine and targeted therapy align well with the compound's modular structure, allowing for tailored modifications. With ongoing research into its pharmacokinetics and toxicology, this compound may soon find its way into clinical trials, marking a significant milestone in its journey from the lab to real-world applications.